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Compound of Interest

Compound Name: 2-Amino-3-benzyloxypyrazine

Cat. No.: B033915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Amino-3-benzyloxypyrazine (also known as 3-(benzyloxy)pyrazin-2-amine), a heterocyclic
compound of interest in medicinal chemistry and drug development. This document presents
available spectroscopic data, detailed experimental protocols for its synthesis, and a visual
representation of the synthetic workflow.

Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for 2-Amino-3-
benzyloxypyrazine (CAS No: 110223-15-9; Molecular Formula: C11H11NsO).

Table 1: *H NMR Spectroscopic Data
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Chemical Shift . . .
Multiplicity Integration Assignment Source

(3) ppm

7.74 d, J=3.1 Hz 1H Pyrazine-H [1]
Phenyl-H &

7.48-7.32 m 6H _ [1][2]
Pyrazine-H

6.20 br 2H NH: [2]

5.45 S 2H OCH:zPh [2]

5.38 S 2H OCH:Ph [1]

4.78 brs 2H NH: [1]

Note: Variations in chemical shifts and multiplicities can occur due to different solvents and
instrument conditions.

Table 2: Mass Spectrometry Data

m/z Interpretation Source

202.2 [M+H]* [1]

Note: At the time of this writing, publicly available 13C NMR and detailed IR spectroscopic data
for 2-Amino-3-benzyloxypyrazine are limited. Researchers are encouraged to perform these
analyses for comprehensive characterization.

Experimental Protocols

A plausible synthetic route to 2-Amino-3-benzyloxypyrazine involves the nucleophilic
substitution of a halogenated pyrazine derivative with benzyl alcohol.[2]

Synthesis of 2-Amino-3-benzyloxypyrazine

Materials:

e 2-Amino-3-chloropyrazine

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ChemicalProductProperty_CN_CB81091939.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB81091939.htm
https://www.ambeed.com/products/3-chloro-2-pyrazinamine.html
https://www.ambeed.com/products/3-chloro-2-pyrazinamine.html
https://www.ambeed.com/products/3-chloro-2-pyrazinamine.html
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB81091939.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB81091939.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB81091939.htm
https://www.benchchem.com/product/b033915?utm_src=pdf-body
https://www.benchchem.com/product/b033915?utm_src=pdf-body
https://www.ambeed.com/products/3-chloro-2-pyrazinamine.html
https://www.benchchem.com/product/b033915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Benzyl alcohol

e Sodium hydride (80% dispersion in mineral oil)
o N-methylpyrrolidinone (NMP)

Procedure:[2]

e Under an inert atmosphere, add benzyl alcohol (1.1 equivalents) dropwise to a suspension of
sodium hydride (1.1 equivalents) in N-methylpyrrolidinone.

 Stir the resulting mixture for 30 minutes.

e Add 2-Amino-3-chloropyrazine (1.0 equivalent) to the reaction mixture.

» Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC or LC-MS).
o Upon completion, quench the reaction carefully with water.

o Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to afford 2-Amino-3-
benzyloxypyrazine.

Yield: 82%[2]

Synthesis Workflow

The following diagram illustrates the synthetic pathway for 2-Amino-3-benzyloxypyrazine.
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Caption: Synthesis of 2-Amino-3-benzyloxypyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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